Cas no 1496897-69-8 (Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]-
• CAS No: 1496897-69-8
• MF: C₇H₁₀BrF₃O
• MW: 247.05291223526
• CID: 5281156
• Update Time: 2025-08-03

Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]-

• Inchi： 1S/C7H10BrF3O/c8-3-6(1-2-6)4-12-5-7(9,10)11/h1-5H2
• InChI Key： OLBDSFYPAVOIMF-UHFFFAOYSA-N
• SMILES： C1(CBr)(COCC(F)(F)F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]-

Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- (CAS No. 1496897-69-8): A Multifaceted Compound in Modern Chemical Biology

Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]-, identified by its CAS number 1496897-69-8, is a highly intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This unique molecule, characterized by its cyclopropane core and functionalized substituents, presents a rich landscape for exploration in drug discovery and molecular engineering.

The structural framework of Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- combines the strained geometry of the cyclopropane ring with the reactivity of bromomethyl and trifluoroethoxy groups. The cyclopropane moiety, known for its high ring strain and inherent reactivity, makes it a valuable scaffold for designing bioactive molecules. The presence of a bromomethyl group further enhances its utility as a synthetic intermediate, facilitating various coupling reactions essential in medicinal chemistry.

The trifluoroethoxy group adds another layer of complexity to this compound. Fluorine atoms are well-documented for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, the electron-withdrawing nature of fluorine can influence metabolic stability, lipophilicity, and binding affinity to biological targets. This makes Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- an attractive candidate for developing novel therapeutic agents.

Recent research has highlighted the potential of cyclopropane derivatives in various therapeutic areas. For instance, studies have demonstrated that cyclopropane-containing compounds can exhibit potent activity against bacterial infections by interfering with bacterial cell wall synthesis. The strained ring structure of cyclopropane can disrupt bacterial enzymes that are crucial for maintaining cell wall integrity.

In addition to its antibacterial properties, Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- has shown promise in the development of antiviral agents. The unique electronic properties of the trifluoroethoxy group can enhance the binding affinity of the molecule to viral proteases and polymerases, thereby inhibiting viral replication. This has been particularly relevant in the context of emerging viral threats where rapid development of antiviral drugs is crucial.

The synthetic utility of this compound is also noteworthy. The bromomethyl group serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in constructing complex organic molecules and have been instrumental in the development of many modern pharmaceuticals.

The incorporation of fluorine into pharmaceuticals is another area where Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- shines. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For example, fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation. This enhanced stability translates to longer half-lives and improved bioavailability of drugs.

Moreover, fluorine atoms can influence the distribution and excretion of drugs within the body. By altering lipophilicity and solubility profiles, fluorinated compounds can achieve optimal pharmacokinetic profiles. This has been particularly beneficial in developing drugs that require specific distribution patterns within tissues or organs.

The role of computational chemistry in designing and optimizing molecules like Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized in the lab. This approach not only saves time and resources but also enhances the likelihood of success in drug discovery efforts.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-[(2,2,2-trifluoroethoxy)methyl]- (CAS No. 1496897-69-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing bioactive molecules with applications ranging from antibacterial to antiviral therapies. The synthetic versatility offered by its functional groups further underscores its importance in medicinal chemistry.